Cas no 885266-91-1 (1-(2-Aminopyridin-4-yl)ethanol)

• Product Name: 1-(2-Aminopyridin-4-yl)ethanol
• CAS No: 885266-91-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD08706274
• CID: 1037395
• PubChem ID: 17999148
• Update Time: 2025-05-25

1-(2-Aminopyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminopyridin-4-yl)ethanol
• 2-Amino-alpha-methyl-4-pyridinemethanol
• 2-AMINO-4-(1'HYDROXYETHYL)-PYRIDINE
• 1-(2-Amino-pyridin-4-yl)-ethanol
• 2-Amino-α-methyl-4-pyridinemethanol (ACI)
• GCMMYIYEKSCNRT-UHFFFAOYSA-N
• SB39361
• SCHEMBL514592
• CS1317
• BS-29636
• 1-(2-aminopyridin-4-yl)ethan-1-ol
• AC-31886
• DTXSID70592225
• MFCD08706274
• DB-077327
• 1-(2-amino-4-pyridyl)ethanol
• AKOS006342013
• 885266-91-1
• 2-Amino-4-(1'-hydroxyethyl)pyridine

• MDL： MFCD08706274
• Inchi： 1S/C7H10N2O/c1-5(10)6-2-3-9-7(8)4-6/h2-5,10H,1H3,(H2,8,9)
• InChI Key： GCMMYIYEKSCNRT-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(N)N=CC=1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 322.7°C at 760 mmHg
• Flash Point: 149°C
• Refractive Index: 1.599
• PSA: 59.14000
• LogP: 1.29830

1-(2-Aminopyridin-4-yl)ethanol Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 1-(2-Aminopyridin-4-yl)ethanol

Comprehensive Overview of 1-(2-Aminopyridin-4-yl)ethanol (CAS No. 885266-91-1): Properties, Applications, and Industry Insights

1-(2-Aminopyridin-4-yl)ethanol, identified by its CAS number 885266-91-1, is a specialized organic compound with a unique molecular structure combining an aminopyridine moiety with an ethanol functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both amino and hydroxyl groups in its structure enables diverse chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-(2-Aminopyridin-4-yl)ethanol has surged, driven by its applications in drug discovery and material science. Researchers frequently search for "synthesis of 1-(2-Aminopyridin-4-yl)ethanol" or "CAS 885266-91-1 suppliers," reflecting its commercial and academic relevance. The compound’s role in developing kinase inhibitors and other bioactive molecules aligns with the growing focus on targeted therapies in oncology and inflammation. Its thermal stability and solubility profile further enhance its utility in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 1-(2-Aminopyridin-4-yl)ethanol is often discussed alongside "green chemistry alternatives" and "sustainable synthesis routes," addressing environmental concerns in chemical manufacturing. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, reducing waste and energy consumption. These advancements resonate with global trends toward eco-friendly processes, as highlighted by the increasing popularity of search terms like "biodegradable chemical intermediates."

The analytical characterization of CAS 885266-91-1 involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and consistency for end-use applications. Quality control protocols are critical, particularly when the compound is employed in pharmaceutical formulations. Discussions around "regulatory compliance for aminopyridine derivatives" underscore the importance of adhering to international standards like ICH guidelines and REACH regulations.

Emerging studies also explore the potential of 1-(2-Aminopyridin-4-yl)ethanol in material science, particularly in designing conductive polymers and liquid crystals. Its electron-rich pyridine ring contributes to charge transport properties, making it a candidate for organic electronics. This interdisciplinary appeal has led to collaborations between chemists and engineers, further expanding its market potential.

In summary, 1-(2-Aminopyridin-4-yl)ethanol (CAS No. 885266-91-1) represents a convergence of innovation and practicality, bridging gaps between academic research and industrial applications. Its adaptability to evolving scientific needs—from drug development to sustainable materials—positions it as a compound of enduring significance in modern chemistry.